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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098

L  Get Quote

An In-Depth Guide to the Physicochemical Properties of 3,5-Difluorobenzyl Alcohol

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This document provides a
concise summary of the molecular formula and weight for 3,5-Difluorobenzyl alcohol, a
compound often utilized as an intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[1][2]

Core Molecular Data

The essential molecular details of 3,5-Difluorobenzyl alcohol are presented below. This data

is foundational for all stoichiometric calculations, analytical characterizations, and experimental

designs involving this compound.

Property

Value

Chemical Formula

C7HeF20

Molecular Weight

144.12 g/imol [3][4][5][6]

144.1187 g/mol [7]

CAS Number

79538-20-8[3][7]
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The molecular formula, C7HeF20, indicates a composition of seven carbon atoms, six hydrogen
atoms, two fluorine atoms, and one oxygen atom.[3][7] The slight variation in molecular weight
values is attributable to differences in the precision of atomic mass units used in the
calculations by various data sources.

Logical Relationship of Compound Properties

The following diagram illustrates the logical flow from the compound's identity to its
fundamental physicochemical properties.

3,5-Difluorobenzyl Alcohol

Determines \|dentified By

Molecular Formula CAS Number
C7HsF20 79538-20-8

Molecular Weight
~144.12 g/mol

Figure 1. Relationship of Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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